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Compound of Interest

Compound Name: (4-(Aminomethyl)phenyl)methanol

Cat. No.: B020502 Get Quote

An In-depth Technical Guide to (4-
(Aminomethyl)phenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of (4-
(Aminomethyl)phenyl)methanol, a versatile chemical intermediate with significant

applications in pharmaceutical development and chemical research. It covers the compound's

chemical structure, IUPAC nomenclature, physicochemical properties, synthesis protocols, and

key applications.

Chemical Structure and Identification
(4-(Aminomethyl)phenyl)methanol is a substituted aromatic compound featuring a benzene

ring with an aminomethyl (-CH₂NH₂) group and a hydroxymethyl (-CH₂OH) group at the para

(1,4) positions. Its unique structure makes it a valuable building block in organic synthesis.

IUPAC Name: [4-(aminomethyl)phenyl]methanol[1]

Chemical Structure:

A visual representation of the 2D chemical structure is as follows:
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Chemical Identifiers
The following table summarizes the key identifiers for this compound.

Identifier Value Reference

CAS Number 39895-56-2 [1][2]

Molecular Formula C₈H₁₁NO [1][2][3]

Molecular Weight 137.18 g/mol [1][3][4]

InChI Key
WMOUKOAUAFESMR-

UHFFFAOYSA-N
[1][3]

SMILES C1=CC(=CC=C1CN)CO [1]

Synonyms

4-(Aminomethyl)benzyl

alcohol, 4-

Hydroxymethylbenzylamine, p-

(Hydroxymethyl)benzylamine

[1][4][5]

Physicochemical Properties
Key physical and chemical properties are outlined below, providing essential data for

experimental design and handling.
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Property Value Reference

Appearance Off-white to grayish-white solid [2][5]

Melting Point 80-82 °C [5]

Boiling Point 280.0 ± 20.0 °C (Predicted) [2][5]

Density 1.113 ± 0.06 g/cm³ (Predicted) [2][5]

Storage
2-8°C, Inert atmosphere, Keep

in dark place
[5]

Synthesis and Experimental Protocols
(4-(Aminomethyl)phenyl)methanol can be synthesized through various routes. A common

and efficient method involves the catalytic reduction of 4-(hydroxymethyl)benzonitrile.

Synthesis via Reduction of 4-
(Hydroxymethyl)benzonitrile
This protocol details the reduction of the nitrile group to a primary amine using a nickel catalyst

under a hydrogen atmosphere.

Experimental Protocol:

Reaction Setup: Dissolve 4-hydroxymethylbenzonitrile (2.0 g, 15 mmol) as the raw material

in a methanol:ammonia (100 ml) solution in a suitable reaction vessel.[5]

Catalyst Addition: Add nickel Raney (0.5 g) to the solution to act as the catalyst.[5]

Hydrogenation: Carry out the reduction reaction under a hydrogen atmosphere (50 psi) for

20 hours.[5]

Work-up: Upon completion, filter the reaction mixture through a diatomaceous earth pad to

remove the catalyst.[5]

Isolation: Concentrate the filtrate under reduced pressure to yield the final product, (4-

aminomethylphenyl)methanol, as a white solid (yield: 2.01 g, 98%). The resulting product is
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typically pure enough for subsequent reactions without further purification.[5]

Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the synthesis protocol described above.

Figure 1: Synthesis of (4-(Aminomethyl)phenyl)methanol

Reaction Setup

Reaction Conditions

Product Isolation

Starting Material:
4-Hydroxymethylbenzonitrile (15 mmol)

Hydrogenation:
50 psi H₂ for 20 hrs

Solvent:
Methanol/Ammonia (100 ml)

Catalyst:
Raney Nickel (0.5 g)

Filtration:
Remove catalyst via Celite pad

Reaction Completion

Concentration:
Evaporate solvent under reduced pressure

Final Product:
(4-(Aminomethyl)phenyl)methanol

(98% Yield)

Click to download full resolution via product page

Caption: Workflow for the catalytic reduction of 4-(hydroxymethyl)benzonitrile.
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Applications in Research and Drug Development
(4-(Aminomethyl)phenyl)methanol is a key intermediate in the synthesis of a wide range of

biologically active molecules and specialty chemicals.[2][6]

Pharmaceutical Development: The compound serves as a crucial building block for

synthesizing pharmaceutical agents. Its structure is particularly useful in developing drugs

targeting neurological disorders, as well as for creating novel analgesics and anti-

inflammatory agents.[6]

Biochemical Research: It is employed as a reagent in various biochemical assays, aiding

researchers in the study of enzyme activities and molecular interactions, which is a

fundamental aspect of the drug discovery process.[6]

Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it is also utilized in the

production of advanced agrochemicals and other specialty chemicals.[6]

The versatility and reactivity of (4-(Aminomethyl)phenyl)methanol make it an indispensable

component for innovation in multiple scientific and industrial fields.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical structure and IUPAC name of (4-
(Aminomethyl)phenyl)methanol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020502#chemical-structure-and-iupac-name-of-4-
aminomethyl-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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